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Compound of Interest

Compound Name: Antibacterial agent 143

Cat. No.: B15563221

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and stability of

Antibacterial agent 143 (also identified as Compound 5a) in Dimethyl Sulfoxide (DMSO). This

document is intended for researchers, scientists, and professionals in the field of drug

development, offering critical data and standardized protocols to ensure the effective use and

storage of this compound in a laboratory setting.

Compound Overview
Antibacterial agent 143 is a synthetic compound with demonstrated antibacterial properties.

Its effective handling and storage are paramount for reproducible experimental outcomes.

Chemical Identifiers:

Systematic Name: N-(4-(4-bromophenyl)thiazol-2-yl)-2-phenylacetamide

Common Name: Antibacterial agent 143, Compound 5a

CAS Number: 299405-68-8
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Molecular Formula: C₁₇H₁₃BrN₂OS

Molecular Weight: 373.27 g/mol

Quantitative Solubility and Stability Data
The following table summarizes the known quantitative data regarding the solubility and

stability of Antibacterial agent 143 in DMSO.[1][2] It is crucial to use freshly opened,

anhydrous DMSO for the preparation of solutions, as the hygroscopic nature of DMSO can

significantly impact solubility.[1][2]

Parameter Value Conditions Notes

Solubility in DMSO
100 mg/mL (267.90

mM)

Room temperature;

requires ultrasonic

treatment for complete

dissolution.

Use of hygroscopic

DMSO can negatively

affect solubility.[1][2]

Stock Solution

Stability

-80°C: 6 months

-20°C: 1 month

Aliquoted and stored

in tightly sealed vials,

protected from light.

Repeated freeze-thaw

cycles should be

avoided.

Protect from light to

prevent degradation.

[2]

Experimental Protocols
While the specific experimental protocols used to determine the solubility and stability of

Antibacterial agent 143 are not publicly available, this section provides detailed, standard

methodologies that can be adapted for this purpose.

Protocol for Determining Solubility in DMSO
This protocol outlines a general procedure for determining the solubility of a compound like

Antibacterial agent 143 in DMSO.

Objective: To determine the maximum concentration of Antibacterial agent 143 that can be

dissolved in DMSO at room temperature.
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Materials:

Antibacterial agent 143 powder

Anhydrous DMSO

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Sterile microcentrifuge tubes or vials

High-Performance Liquid Chromatography (HPLC) system

Procedure:

Prepare a series of saturated solutions by adding an excess amount of Antibacterial agent
143 to a known volume of anhydrous DMSO in separate vials.

Vortex the vials vigorously for 2-3 minutes.

Place the vials in an ultrasonic water bath for 15-20 minutes to aid dissolution.

Allow the solutions to equilibrate at room temperature for at least 24 hours to ensure

saturation.

Centrifuge the vials to pellet the undissolved compound.

Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any

remaining solid particles.

Quantify the concentration of the dissolved Antibacterial agent 143 in the filtrate using a

validated HPLC method.
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Solution Preparation Equilibration Analysis

Add excess Antibacterial
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Solubility Determination Workflow

Protocol for Assessing Stability in DMSO
This protocol provides a general method for evaluating the stability of Antibacterial agent 143
in a DMSO stock solution over time at different storage temperatures.

Objective: To assess the degradation of Antibacterial agent 143 in DMSO under specified

storage conditions.

Materials:

A stock solution of Antibacterial agent 143 in anhydrous DMSO (e.g., 10 mg/mL)

Sterile, amber microcentrifuge tubes or vials for aliquoting

-80°C and -20°C freezers

HPLC system

Procedure:

Prepare a stock solution of Antibacterial agent 143 in anhydrous DMSO.

Immediately analyze an aliquot of the freshly prepared stock solution using a validated HPLC

method to establish the initial concentration (Time 0).

Aliquot the remaining stock solution into multiple amber vials to avoid repeated freeze-thaw

cycles.
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Store the aliquots at the desired temperatures (-80°C and -20°C).

At specified time points (e.g., 1 week, 1 month, 3 months, 6 months), retrieve one aliquot

from each storage temperature.

Allow the aliquots to thaw completely and reach room temperature.

Analyze the samples by HPLC to determine the concentration of Antibacterial agent 143.

Compare the concentration at each time point to the initial concentration to calculate the

percentage of degradation.

Storage Conditions

Prepare stock solution
in DMSO

Analyze initial
concentration (T=0)

by HPLC
Aliquot into amber vials

Store at -80°C

Store at -20°C

Analyze at specified
time points by HPLC

Compare to T=0
to determine degradation Stability Profile

Click to download full resolution via product page

Stability Assessment Workflow

Potential Mechanism of Action and Signaling
Pathways
While the precise mechanism of action for Antibacterial agent 143 has not been fully

elucidated in publicly available literature, compounds containing a thiazole ring are known to

exhibit a range of antibacterial activities. These can include the inhibition of essential cellular

processes such as DNA gyrase activity, protein synthesis, or cell wall synthesis. The diagram

below illustrates a generalized signaling pathway for an antibacterial agent that disrupts

bacterial cell wall synthesis, a common mechanism for many antibiotics.
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Bacterial Cell Wall Synthesis Pathway
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Generalized Antibacterial Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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